Cas no 1261774-47-3 (5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde
• CAS No: 1261774-47-3
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4997159
• Update Time: 2025-05-21

5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-9-2-7(6-18)1-8(3-9)10-4-12(16)13(17)5-11(10)15/h1-6H
• InChI Key： UMGSWMYNTVPUKK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=C(C=O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

Comprehensive Analysis of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1261774-47-3): Properties, Applications, and Environmental Impact

5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1261774-47-3) is a chlorinated biphenyl derivative with significant relevance in industrial and research applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential biological effects. The aldehyde functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in pharmaceutical and material science research.

The molecular formula of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde is C₁₃H₆Cl₄O, with a molecular weight of 309.99 g/mol. Its structure features four chlorine atoms at positions 5, 2', 4', and 5', along with a formyl group at position 3. This arrangement contributes to its unique physicochemical properties, including moderate solubility in organic solvents like dichloromethane and toluene, and limited solubility in water. Researchers often utilize this compound as a building block for creating specialized polymers or as a precursor in the synthesis of bioactive molecules.

In recent years, the scientific community has shown growing interest in chlorinated aromatic compounds like 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde due to their potential applications in green chemistry and sustainable materials. With increasing global focus on reducing environmental pollutants, studies have explored its degradation pathways using advanced oxidation processes or microbial bioremediation. These investigations align with current trends in environmental remediation technologies, a topic frequently searched in academic databases and environmental forums.

Analytical characterization of CAS No. 1261774-47-3 typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in industrial settings and for monitoring its presence in environmental samples. The compound's distinct spectral signatures make it identifiable even in complex matrices, which is particularly important for researchers studying PCB transformation products in ecosystems.

From a safety perspective, proper handling of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde requires standard laboratory precautions. While not classified as highly hazardous, its chlorinated nature warrants careful storage in amber glass containers under inert atmosphere to prevent degradation. This aligns with current industry best practices for handling specialty chemicals, a subject of increasing concern among EHS (Environment, Health, and Safety) professionals worldwide.

The commercial availability of CAS 1261774-47-3 through specialty chemical suppliers has made it accessible for various research applications. Recent patent literature reveals its use in developing advanced electronic materials and photoactive compounds, addressing the growing demand for novel functional materials in optoelectronics. These applications connect with trending searches about next-generation materials and organic electronics, demonstrating the compound's relevance in cutting-edge technological developments.

Environmental scientists continue to investigate the fate and transport of tetrachlorobiphenyl derivatives like this aldehyde compound. Its moderate volatility and adsorption characteristics influence its distribution in various environmental compartments. These studies contribute valuable data to predictive models for persistent organic pollutants (POPs), a hot topic in environmental chemistry circles and regulatory discussions about chemical management frameworks.

In synthetic chemistry, the formyl group of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde offers diverse reactivity options, serving as a starting point for numerous transformations. Chemists frequently employ it in condensation reactions, reductive amination, or as a precursor for heterocyclic compounds. This versatility explains its inclusion in many synthetic methodologies published in recent organic chemistry literature, particularly in studies exploring atom-efficient reactions and catalytic processes.

Quality specifications for 1261774-47-3 typically require ≥95% purity, with HPLC area percentage being the most common assessment method. Advanced purification techniques like column chromatography or recrystallization can achieve higher purity grades for sensitive applications. These quality considerations reflect the broader industry movement toward high-purity specialty chemicals, a market segment experiencing steady growth according to recent chemical industry reports.

Ongoing research continues to uncover new potential applications for 5,2',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde, particularly in materials science and medicinal chemistry. Its unique combination of aromatic chlorination and aldehyde functionality makes it a valuable tool for designing molecules with specific electronic or steric properties. As the scientific community increasingly focuses on structure-property relationships in molecular design, compounds like this will likely maintain their importance in both academic and industrial research settings.